Cas no 649550-90-3 (1H-Indole-3-carboxylic acid, 1-(3-isoquinolinyl)-, methyl ester)

• Product Name: 1H-Indole-3-carboxylic acid, 1-(3-isoquinolinyl)-, methyl ester
• CAS No: 649550-90-3
• MF: C₁₉H₁₄N₂O₂
• MW: 302.326664447784
• CID: 411533
• PubChem ID: 68970562
• Update Time: 2025-04-19

1H-Indole-3-carboxylic acid, 1-(3-isoquinolinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 1-(3-isoquinolinyl)-, methyl ester
• methyl 1-isoquinolin-3-ylindole-3-carboxylate
• DTXSID40739423
• Methyl 1-(isoquinolin-3-yl)-1H-indole-3-carboxylate
• ATQCKGNIIKFYTB-UHFFFAOYSA-N
• 3-methoxycarbonyl-1-(isoquinol-3-yl)-1H-indole
• 649550-90-3
• SCHEMBL4240311

• Inchi： 1S/C19H14N2O2/c1-23-19(22)16-12-21(17-9-5-4-8-15(16)17)18-10-13-6-2-3-7-14(13)11-20-18/h2-12H,1H3
• InChI Key： ATQCKGNIIKFYTB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN(C2C=C3C=CC=CC3=CN=2)C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 302.10562
• Monoisotopic Mass: 302.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12